Cas no 744161-79-3 (Betamethasone β-D-Glucuronide)

Betamethasone β-D-Glucuronide Properties

Names and Identifiers

• Betamethasone β-D-Glucuronide
• Betamethasone b-D-Glucuronide
• (11,16)-9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl-D-Glucopyranosiduronic Acid
• (11b,16b)-9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl b-D-Glucopyranosiduronic Acid
• Betamethasone-D-Glucuronide
• (3R,6S)-6-[2-[(8S,9R,10S,11S,13S,14S,16S,17R)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• Betamethasone beta-D-Glucuronide
• 744161-79-3
• Betamethasone beta -D-Glucuronide
• +Expand

• InChIKey： UBHXMSIBGRGDSX-FZQPNPHUSA-N
• Inchi： InChI=1S/C28H37FO11/c1-12-8-16-15-5-4-13-9-14(30)6-7-25(13,2)27(15,29)17(31)10-26(16,3)28(12,38)18(32)11-39-24-21(35)19(33)20(34)22(40-24)23(36)37/h6-7,9,12,15-17,19-22,24,31,33-35,38H,4-5,8,10-11H2,1-3H3,(H,36,37)/t12-,15-,16-,17-,19?,20+,21?,22?,24-,25-,26-,27-,28-/m0/s1
• SMILES： CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC5C(C(C(C(O5)C(=O)O)O)O)O)O)C)O)F)C

Computed Properties

• Exact Mass: 568.23200
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Rotatable Bond Count: 5
• Monoisotopic Mass: 568.23199015g/mol
• Heavy Atom Count: 40
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 191Ų

Experimental Properties

• LogP: -0.18780
• PSA: 191.05000